Cas no 1934760-25-4 (3-azido-4-methoxyoxolane)

• Product Name: 3-azido-4-methoxyoxolane
• CAS No: 1934760-25-4
• MF: C₅H₉N₃O₂
• MW: 143.143860578537
• MDL: MFCD29906765
• CID: 5211642
• PubChem ID: 122236818
• Update Time: 2026-03-06

3-azido-4-methoxyoxolane Chemical and Physical Properties

Names and Identifiers

• Furan, 3-azidotetrahydro-4-methoxy-
• 3-azido-4-methoxyoxolane

• MDL： MFCD29906765
• Inchi： 1S/C5H9N3O2/c1-9-5-3-10-2-4(5)7-8-6/h4-5H,2-3H2,1H3
• InChI Key： YNJILEFHDHHSHM-UHFFFAOYSA-N
• SMILES： N(C1COCC1OC)=[N+]=[N-]

Additional information on 3-azido-4-methoxyoxolane

3-Azido-4-Methoxyoxolane: A Comprehensive Overview

3-Azido-4-methoxyoxolane (CAS No. 1934760-25-4) is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This molecule, characterized by its unique structure featuring an azide group and a methoxy substituent on a cyclic ether framework, has garnered attention due to its versatile reactivity and potential applications in drug delivery systems, polymer synthesis, and bioconjugation reactions. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further underscored its importance in modern chemical science.

The structural integrity of 3-azido-4-methoxyoxolane lies in its ability to undergo various transformations under specific reaction conditions. For instance, the azide group can participate in click chemistry reactions, such as the Huisgen cycloaddition, enabling the formation of robust triazole linkages. This property has been exploited in the development of stimuli-responsive materials and bio-inspired polymers. Moreover, the methoxy group imparts hydrophilic characteristics to the molecule, enhancing its solubility in polar solvents and facilitating its use in aqueous environments.

Recent studies have highlighted the potential of 3-azido-4-methoxyoxolane as a precursor for generating biocompatible polymers. Researchers have employed this compound in the synthesis of polymeric nanoparticles tailored for drug delivery applications. These nanoparticles exhibit controlled drug release profiles and enhanced stability under physiological conditions, making them promising candidates for targeted therapy. Additionally, the molecule's reactivity has been leveraged in click chemistry-based bioconjugation strategies, where it serves as a versatile linker for attaching functional groups to biomolecules such as proteins and nucleic acids.

In the realm of materials science, 3-azido-4-methoxyoxolane has been utilized as a monomer in the synthesis of stimuli-responsive polymers. These polymers exhibit reversible changes in their physical properties upon exposure to external stimuli such as temperature or pH changes. Such materials hold potential applications in smart drug delivery systems, adaptive optics, and soft robotics.

Furthermore, recent advancements in green chemistry have led to the exploration of sustainable synthetic routes for 3-azido-4-methoxyoxolane. Researchers have developed catalytic systems that enable its synthesis under mild conditions with high atom economy. These methods not only reduce environmental impact but also enhance the scalability of production processes.

In conclusion, 3-Azido-4-Methoxyoxolane (CAS No. 1934760-25-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent breakthroughs in synthetic methodologies and application-oriented research, position it as a key player in advancing modern chemical technologies.